![molecular formula C11H14INO B12109595 3-iodo-N-[(oxolan-3-yl)methyl]aniline](/img/structure/B12109595.png)
3-iodo-N-[(oxolan-3-yl)methyl]aniline
Overview
Description
- The compound’s structure features an interesting combination of aromatic and aliphatic components, making it relevant in various fields.
3-iodo-N-[(oxolan-3-yl)methyl]aniline: is a chemical compound with the molecular formula . It consists of an aniline moiety (a benzene ring with an amino group) attached to an oxolan-3-ylmethyl group and an iodine atom.
Preparation Methods
Synthetic Routes: Although specific literature on this compound is limited, we can propose a synthetic route. One possible approach involves the reaction of with an group. The exact conditions would depend on the reagents used.
Industrial Production: Unfortunately, industrial-scale production methods for this compound are not well-documented. Further research would be needed to explore large-scale synthesis.
Chemical Reactions Analysis
Reactivity: As an aromatic amine, likely undergoes typical reactions associated with anilines.
Common Reagents and Conditions:
Major Products: Products would include derivatives with modified substituents (e.g., halogenated or alkylated forms).
Scientific Research Applications
Chemistry: Investigate its reactivity, explore new synthetic methodologies, and study its interactions with other compounds.
Biology: Assess its potential as a building block for bioactive molecules or as a probe in biological studies.
Medicine: Explore its pharmacological properties, including potential drug-like effects.
Industry: Investigate applications in materials science, such as dyes or polymers.
Mechanism of Action
- Unfortunately, specific information on the mechanism of action for this compound is scarce. Further research is needed to elucidate its effects at the molecular level.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The combination of aniline, oxolan-3-ylmethyl, and iodine makes unique and potentially valuable in various applications.
Remember that further research and experimental validation are essential to fully understand this compound’s properties and applications
Properties
Molecular Formula |
C11H14INO |
|---|---|
Molecular Weight |
303.14 g/mol |
IUPAC Name |
3-iodo-N-(oxolan-3-ylmethyl)aniline |
InChI |
InChI=1S/C11H14INO/c12-10-2-1-3-11(6-10)13-7-9-4-5-14-8-9/h1-3,6,9,13H,4-5,7-8H2 |
InChI Key |
VXXOUQCZBPRIAT-UHFFFAOYSA-N |
Canonical SMILES |
C1COCC1CNC2=CC(=CC=C2)I |
Origin of Product |
United States |
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